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Compound of Interest

Ethanimidothioic acid, methyl

Compound Name:
ester (9Cl)

Cat. No.: B102301

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental physicochemical properties of
Ethanimidothioic acid, methyl ester, a compound of interest in various chemical research
domains. The primary focus of this sheet is the accurate presentation of its molecular weight
and related identifiers.

Compound Identification

To ensure clarity and precision, multiple identifiers for Ethanimidothioic acid, methyl ester are
provided. The designation "(9CI)" indicates its indexing under the 9th Collective Index of
Chemical Abstracts, a specific and unambiguous naming convention.

Identifier Type Value

) Ethanimidothioic acid, N-[(aminocarbonyl)oxy]-,
Systematic Name

methyl ester

IUPAC Name Methyl N-(carbamoyloxy)ethanimidothioate[1]

CAS Registry Number 16960-39-7

Physicochemical Properties
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The molecular weight is a critical parameter in all quantitative chemical analyses, experimental
design, and drug development protocols. It is derived from the molecular formula, which
enumerates the constituent atoms of the molecule.

Parameter Value
Molecular Formula C4H8N202S[1]
Molar Mass 148.18 g/mol

Note on Methodology: The molar mass is calculated based on the molecular formula and the
standard atomic weights of its constituent elements:

e Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Sulfur (S): 32.06 u

The calculation is as follows: (4 * 12.011) + (8 * 1.008) + (2 * 14.007) + (2 * 15.999) + (1 *
32.06) = 148.18 g/mol

Structural and Logical Representation

While complex experimental workflows or signaling pathways are not applicable to the
determination of a fundamental property like molecular weight, a logical diagram can illustrate
the relationship between the compound's identity, its atomic composition, and its final
calculated molecular weight.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/17152174
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Ethanimidothioic acid,
methyl ester (9ClI)

is defined by

Molecular Formula
C4H8N202S

determines

Atomic Composition

onsists of

4 x Carbon
8 x Hydrogen
2 x Nitrogen
2 x Oxygen
1 x Sulfur

have known are used to calculate

Standard Atomic Weights

are used to calculate

Molecular Weight
(Molar Mass)
148.18 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ester (9ClI)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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